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Phytanic acid is a saturated 20-carbon branched-chain fatty acid which can only be derived from dietary sources. In cases of peroxisomal disorders, elevated levels of phytanic acid have been observed, and this is linked to diseases such as infantile phytanic acid storage disease and Refsum’s disease.
Phytanic acid, also known as phytanate or acid, phytanic, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Phytanic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Phytanic acid has been found in human prostate and liver tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, phytanic acid is primarily located in the cytoplasm, membrane (predicted from logP), p...